Cas no 1806276-44-7 (Ethyl 2-cyano-5-iodo-3-methoxybenzoate)

• Product Name: Ethyl 2-cyano-5-iodo-3-methoxybenzoate
• CAS No: 1806276-44-7
• MF: C₁₁H₁₀INO₃
• MW: 331.106475353241
• CID: 4955940
• Update Time: 2025-05-22

Ethyl 2-cyano-5-iodo-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-iodo-3-methoxybenzoate

• Inchi： 1S/C11H10INO3/c1-3-16-11(14)8-4-7(12)5-10(15-2)9(8)6-13/h4-5H,3H2,1-2H3
• InChI Key： NKELBKWTWRBRIC-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C#N)=C(C(=O)OCC)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-5-iodo-3-methoxybenzoate

Ethyl 2-cyano-5-iodo-3-methoxybenzoate (CAS No: 1806276-44-7)

Ethyl 2-cyano-5-iodo-3-methoxybenzoate, with the CAS number 1806276-44-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzoate ester functional group substituted with cyano, iodo, and methoxy groups at specific positions on the aromatic ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

Structure and Properties

The molecular structure of Ethyl 2-cyano-5-iodo-3-methoxybenzoate consists of a benzene ring with three substituents: a cyano group (-CN) at position 2, an iodo group (-I) at position 5, and a methoxy group (-OCH3) at position 3. The benzoate ester group is attached to an ethyl chain. This arrangement creates a molecule with high chemical reactivity due to the electron-withdrawing nature of the cyano and iodo groups, as well as the electron-donating methoxy group. The interplay between these groups influences the compound's solubility, stability, and reactivity under different conditions.

Recent studies have highlighted the importance of such substituted benzoates in organic synthesis. For instance, researchers have utilized Ethyl 2-cyano-5-iodo-3-methoxybenzoate as an intermediate in the synthesis of complex aromatic compounds with potential applications in pharmaceuticals and agrochemicals. The presence of the iodo group makes it particularly useful in coupling reactions, such as Suzuki-Miyaura cross-coupling, where it can act as an aryl halide partner.

Synthesis and Applications

The synthesis of Ethyl 2-cyano-5-iodo-3-methoxybenzoate typically involves multi-step organic reactions. One common approach is the Friedel-Crafts acylation followed by substitution reactions to introduce the desired substituents. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, enabling the production of high-purity samples required for advanced applications.

In terms of applications, Ethyl 2-cyano-5-iodylidoxybenzoate has been explored in drug discovery programs targeting various diseases. Its unique electronic properties make it a promising candidate for modulating enzyme activity or serving as a scaffold for bioactive molecules. Additionally, this compound has been utilized in materials science for designing advanced polymers and hybrid materials with tailored optical and electronic properties.

Recent Research Findings

Recent research has focused on understanding the photophysical properties of Ethyl 2-cyano-benzoate derivatives. Studies have shown that the substitution pattern on the benzene ring significantly affects the absorption and emission spectra of these compounds. For example, incorporating an iodo group at position 5 has been found to enhance the compound's fluorescence quantum yield, making it a potential candidate for fluorescent sensing applications.

Another area of interest is its role in catalytic processes. Scientists have demonstrated that Ethyl 2-cyano-benzoate derivatives can act as ligands in transition metal catalysts for various organic transformations. The presence of electron-withdrawing groups like cyano enhances the catalytic activity by stabilizing metal centers and accelerating reaction rates.

Safety and Handling

Ethyl 2-cyano-benzoate derivatives should be handled with care due to their potential reactivity under certain conditions. Proper storage in inert containers away from light and moisture is recommended to maintain stability. Additionally, appropriate personal protective equipment should be used during handling to minimize exposure risks.

In conclusion, Ethyl 2-cyano-benzoate (CAS No: 1806276_44_7) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers working in organic synthesis, materials science, and drug discovery.